Cas no 71735-35-8 (1-Naphthalenesulfonicacid, 4-hydroxy-3-nitro-)

• Product Name: 1-Naphthalenesulfonicacid, 4-hydroxy-3-nitro-
• CAS No: 71735-35-8
• MF: C₁₀H₇NO₆S
• MW: 269.230681657791
• CID: 566386
• PubChem ID: 3018258
• Update Time: 2025-04-19

1-Naphthalenesulfonicacid, 4-hydroxy-3-nitro- Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenesulfonicacid, 4-hydroxy-3-nitro-
• 4-hydroxy-3-nitronaphthalene-1-sulfonic acid
• 4-hydroxy-3-nitronaphthalene-1-sulphonic acid
• NS00062428
• 71735-35-8
• EINECS 275-947-8
• DTXSID50992365

• Inchi： 1S/C10H7NO6S/c12-10-7-4-2-1-3-6(7)9(18(15,16)17)5-8(10)11(13)14/h1-5,12H,(H,15,16,17)
• InChI Key： XSXPMEFGYQQBHC-UHFFFAOYSA-N
• SMILES： S(C1C=C(C(=C2C=CC=CC=12)O)[N+](=O)[O-])(=O)(=O)O

Computed Properties

• Exact Mass: 268.99941
• Monoisotopic Mass: 268.99940812g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 1.9
• Topological Polar Surface Area: 129Ų

Experimental Properties

• Density: 1.719
• Refractive Index: 1.725
• PSA: 117.74